Cas no 727422-52-8 (2-Propenoic acid,3-(2,3,5,6-tetrahydroxyphenyl)-)

• Product Name: 2-Propenoic acid,3-(2,3,5,6-tetrahydroxyphenyl)-
• CAS No: 727422-52-8
• MF: C₉H₈O₆
• MW: 212.156223297119
• CID: 558987
• Update Time: 2024-03-05

2-Propenoic acid,3-(2,3,5,6-tetrahydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,3,5,6-tetrahydroxyphenyl)-
• 2-Propenoic acid, 3-(2,3,5,6-tetrahydroxyphenyl)- (9CI)
• 2-Propenoic acid, 3-(2,3,5,6-tetrahydroxyphenyl)-

• Inchi： 1S/C9H8O6/c10-5-3-6(11)9(15)4(8(5)14)1-2-7(12)13/h1-3,10-11,14-15H,(H,12,13)
• InChI Key： QRXYZMXAQBRWMC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=C(O)C(O)=CC(O)=C1O

Computed Properties

• Exact Mass: 212.032
• Monoisotopic Mass: 212.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Density: 1.786±0.06 g/cm3(Predicted)
• Boiling Point: 625.6±55.0 °C(Predicted)
• pka: 4.45±0.19(Predicted)